Cas no 258865-48-4 (9,9-Dioctylfluorene-2,7-diboronic acid)

• Product Name: 9,9-Dioctylfluorene-2,7-diboronic acid
• CAS No: 258865-48-4
• MF: C₂₉H₄₄B₂O₄
• MW: 478.279269218445
• MDL: MFCD03701608
• CID: 247095
• PubChem ID: 24880497
• Update Time: 2025-04-19

9,9-Dioctylfluorene-2,7-diboronic acid Chemical and Physical Properties

Names and Identifiers

• (9,9-Dioctyl-9H-fluorene-2,7-diyl)diboronic acid
• 9,9-Di-n-octylfluorene-2,7-diboronic acid
• (7-borono-9,9-dioctylfluoren-2-yl)boronic acid
• 9 9-DIOCTYLFLUORENE-2 7-DIBORONIC ACID
• Boronic acid,B,B'-(9,9-dioctyl-9H-fluorene-2,7-diyl)bis-
• 2,7-diboronic acid-9,9-dioctylfluorene
• 9,9-dioctyl-9H-fluorene-2,7-diyldiboronic acid
• [7-(DIHYDROXYBORANYL)-9,9-DIOCTYL-9H-FLUOREN-2-YL]BORONIC ACID
• 258865-48-4
• SCHEMBL374243
• MFCD03701608
• DTXSID90401547
• CS-0175007
• A818060
• FT-0652969
• AKOS015839922
• [7-(dihydroxyboranyl)-9,9-dioctyl-fluoren-2-yl]boronic acid
• Boronic acid, (9,9-dioctyl-9H-fluorene-2,7-diyl)bis-
• AMY32824
• C29H44B2O4
• s11553
• AS-63854
• (9,9-Dioctyl-9H-fluorene-2,7-diyl)diboronicacid
• 9,9-Dioctylfluorene-2,7-diboronic acid, 96%
• 9,9-Dioctylfluorene-2,7-diboronic acid
• (7-borono-9,9-dioctyl-2-fluorenyl)boronic acid
• SY251065
• DA-35392
• 7-(DIHYDROXYBORANYL)-9,9-DIOCTYLFLUOREN-2-YLBORONIC ACID

• MDL： MFCD03701608
• Inchi： 1S/C29H44B2O4/c1-3-5-7-9-11-13-19-29(20-14-12-10-8-6-4-2)27-21-23(30(32)33)15-17-25(27)26-18-16-24(31(34)35)22-28(26)29/h15-18,21-22,32-35H,3-14,19-20H2,1-2H3
• InChI Key： HURJMQMZDPOUOU-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2C3C=CC(B(O)O)=CC=3C(C=2C=1)(CCCCCCCC)CCCCCCCC)O

Computed Properties

• Exact Mass: 478.34300
• Monoisotopic Mass: 478.3425702 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 478.3
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 158-162 °C (lit.)
• Boiling Point: 670.8±65.0 °C at 760 mmHg
• Flash Point: 359.5±34.3 °C
• Refractive Index: 1.556
• PSA: 80.92000
• LogP: 4.81390
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Solubility: Not determined

9,9-Dioctylfluorene-2,7-diboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases：R22; R24/25

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters